methyl 4-methyl-3-[(4-nitrobenzoyl)amino]benzoate

• IUPAC Name: methyl 4-methyl-3-[(4-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C16H14N2O5/c1-10-3-4-12(16(20)23-2)9-14(10)17-15(19)11-5-7-13(8-6-11)18(21)22/h3-9H,1-2H3,(H,17,19)
• InChI Key: CZYXTIOQQHAKPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

Methyl 4-methyl-3-[(4-nitrobenzoyl)amino]benzoate is a chemical compound that has been widely used in scientific research. It is a member of the benzoate family and is commonly referred to as MMNB. This compound has been used in various scientific studies due to its unique properties and potential applications.

Scientific Research Applications

MMNB has been used in various scientific studies due to its unique properties. It has been used as a fluorescent probe for the detection of zinc ions in biological systems. It has also been used as a photosensitizer for photodynamic therapy, a treatment for cancer. Furthermore, MMNB has been used as a substrate for the development of biosensors for the detection of enzymes.

Mechanism of Action

The mechanism of action of MMNB is not fully understood. However, it is believed that MMNB interacts with zinc ions in biological systems, leading to a change in fluorescence. In photodynamic therapy, MMNB is activated by light, leading to the production of reactive oxygen species that can damage cancer cells. In biosensors, MMNB is used as a substrate for the detection of enzymes, leading to a change in fluorescence.
Biochemical and Physiological Effects:
MMNB has been shown to have minimal toxicity and does not have any known side effects. It has been shown to be stable in biological systems and can be used for long-term studies. MMNB has been shown to be a useful tool for the detection of zinc ions in biological systems and has potential applications in the diagnosis and treatment of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MMNB is its unique properties, which make it a useful tool for scientific research. It is stable in biological systems and can be used for long-term studies. Furthermore, it has minimal toxicity and does not have any known side effects. However, one of the limitations of MMNB is its cost, which can be expensive for some laboratories.

Future Directions

There are several future directions for the use of MMNB in scientific research. One potential direction is the development of new biosensors for the detection of enzymes. MMNB can be used as a substrate for the detection of various enzymes, leading to potential applications in the diagnosis and treatment of diseases. Another potential direction is the use of MMNB in the development of new photodynamic therapy treatments for cancer. MMNB has been shown to be a useful photosensitizer and has potential applications in the treatment of various types of cancer. Furthermore, MMNB can be used in the development of new fluorescent probes for the detection of other metal ions in biological systems.
Conclusion:
In conclusion, MMNB is a useful tool for scientific research due to its unique properties and potential applications. It has been used in various scientific studies, including the detection of zinc ions in biological systems, photodynamic therapy, and biosensors. MMNB has minimal toxicity and does not have any known side effects, making it a useful tool for long-term studies. However, its cost can be a limitation for some laboratories. There are several future directions for the use of MMNB in scientific research, including the development of new biosensors and photodynamic therapy treatments for cancer.

Synthesis Methods

The synthesis of MMNB involves the reaction of 4-nitrobenzoyl chloride with 3-amino-4-methylbenzoic acid in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide to yield MMNB. This synthesis method has been well-established and has been used in various scientific studies.